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Compound of Interest

Compound Name:
2-Hydroxy-3,5-diiodobenzoyl

chloride

Cat. No.: B1352059 Get Quote

An In-depth Technical Guide on the Solubility of 2-Hydroxy-3,5-diiodobenzoyl Chloride in

Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information regarding

the solubility of 2-Hydroxy-3,5-diiodobenzoyl chloride in organic solvents. Due to the limited

availability of specific quantitative solubility data in publicly accessible literature, this document

focuses on qualitative solubility, physicochemical properties, and general experimental

protocols relevant to its use.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Hydroxy-3,5-diiodobenzoyl chloride is

presented in the table below. This data is essential for understanding its behavior in various

experimental settings.
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Property Value Source

Molecular Formula C₇H₃ClI₂O₂ [1][2]

Molecular Weight 408.36 g/mol [1]

Appearance
Colorless or slightly yellow

crystalline solid
[2][3]

Melting Point 90-98 °C [1][2][3]

Boiling Point 361.2 ± 42.0 °C (Predicted) [1][3]

Density ~2.6 g/cm³ (Predicted) [1]

Solubility Profile
Quantitative solubility data for 2-Hydroxy-3,5-diiodobenzoyl chloride is not readily available

in the reviewed literature. However, qualitative descriptions and its use as a reagent in various

reactions provide insights into its solubility in common organic solvents.

Solvent Qualitative Solubility Context/Source

Dichloromethane Soluble

Stated as a suitable solvent.[3]

Commonly used in Friedel-

Crafts acylation reactions.

Ethanol Soluble

Mentioned as a solvent in

which the compound is

soluble.[3]

Acetonitrile Soluble

Used as a component of the

mobile phase in HPLC

analysis, indicating solubility.[4]

Toluene Soluble

Implied as a solvent for

Friedel-Crafts acylation

reactions involving similar

benzoyl chlorides.[5]
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Note: The solubility of the precursor, 2-hydroxy-3,5-diiodobenzoic acid, is known to be higher in

polar solvents and is pH-dependent.[6] While not directly transferable, this suggests that the

polarity of the solvent will play a significant role in the solubility of 2-Hydroxy-3,5-
diiodobenzoyl chloride.

Experimental Protocols
General Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of a

compound like 2-Hydroxy-3,5-diiodobenzoyl chloride, based on established methods.

Preparation of Saturated Solution (Shake-Flask Method):

1. Add an excess amount of 2-Hydroxy-3,5-diiodobenzoyl chloride to a known volume of

the desired organic solvent in a sealed vial or flask.

2. Agitate the mixture at a constant temperature for a predetermined period (e.g., 24-48

hours) to ensure equilibrium is reached.

3. Allow the solution to stand undisturbed for a sufficient time to allow undissolved solid to

settle.

Sample Analysis:

1. Carefully withdraw a known volume of the supernatant, ensuring no solid particles are

transferred. This can be achieved by centrifugation followed by withdrawal of the

supernatant, or by filtration through a solvent-compatible syringe filter (e.g., PTFE).

2. Dilute the sample with a suitable solvent to a concentration within the linear range of the

analytical method.

3. Quantify the concentration of 2-Hydroxy-3,5-diiodobenzoyl chloride in the diluted

sample using a validated analytical technique, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Calculation:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.solubilityofthings.com/2-hydroxy-35-diiodo-benzoic-acid
https://www.benchchem.com/product/b1352059?utm_src=pdf-body
https://www.benchchem.com/product/b1352059?utm_src=pdf-body
https://www.benchchem.com/product/b1352059?utm_src=pdf-body
https://www.benchchem.com/product/b1352059?utm_src=pdf-body
https://www.benchchem.com/product/b1352059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Calculate the original concentration in the saturated solution by accounting for the dilution

factor.

2. Express the solubility in appropriate units, such as mg/mL or mol/L.

General Protocol for Acylation Reaction
2-Hydroxy-3,5-diiodobenzoyl chloride is primarily used as an acylating agent. Below is a

general protocol for its use in a Friedel-Crafts acylation reaction.

Reactant Preparation:

1. In a dry, inert atmosphere (e.g., under nitrogen or argon), dissolve the substrate to be

acylated in an appropriate anhydrous solvent (e.g., dichloromethane).

2. Add a Lewis acid catalyst, such as aluminum chloride (AlCl₃), to the solution and stir.

Addition of Acylating Agent:

1. Dissolve 2-Hydroxy-3,5-diiodobenzoyl chloride in the same anhydrous solvent.

2. Add the solution of 2-Hydroxy-3,5-diiodobenzoyl chloride dropwise to the reaction

mixture, maintaining the desired temperature (often cooled in an ice bath to control the

reaction rate).

Reaction and Quenching:

1. Allow the reaction to proceed for the required time, monitoring its progress by a suitable

technique (e.g., Thin Layer Chromatography).

2. Once the reaction is complete, quench the reaction by slowly adding it to a mixture of ice

and a suitable quenching agent (e.g., dilute HCl) to decompose the aluminum chloride

complex.

Work-up and Purification:

1. Separate the organic layer and wash it sequentially with water and brine.
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2. Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

3. Remove the solvent under reduced pressure to obtain the crude product.

4. Purify the crude product by a suitable method, such as recrystallization or column

chromatography.

Visualizations
The following diagrams illustrate the synthesis of 2-Hydroxy-3,5-diiodobenzoyl chloride and

a general experimental workflow for its use in an acylation reaction.
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Caption: Synthesis of 2-Hydroxy-3,5-diiodobenzoyl chloride.
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Caption: General workflow for an acylation reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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